Cas no 1807109-77-8 (Methyl 4-bromo-2-methyl-6-nitrobenzoate)

• Product Name: Methyl 4-bromo-2-methyl-6-nitrobenzoate
• CAS No: 1807109-77-8
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 4795309
• Update Time: 2025-05-19

Methyl 4-bromo-2-methyl-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-methyl-6-nitrobenzoate

• Inchi： 1S/C9H8BrNO4/c1-5-3-6(10)4-7(11(13)14)8(5)9(12)15-2/h3-4H,1-2H3
• InChI Key： GOKITIAAVBBOTR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)OC)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1

Additional information on Methyl 4-bromo-2-methyl-6-nitrobenzoate

Comprehensive Guide to Methyl 4-bromo-2-methyl-6-nitrobenzoate (CAS No. 1807109-77-8): Properties, Applications, and Industry Insights

Methyl 4-bromo-2-methyl-6-nitrobenzoate (CAS No. 1807109-77-8) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and agrochemical research. This ester derivative, featuring a bromo and nitro functional group, has garnered significant attention due to its role as a key intermediate in synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 4-bromo-2-methyl-6-nitrobenzoate" or "CAS 1807109-77-8 suppliers," highlighting its commercial and scientific relevance.

The compound's molecular formula, C₉H₈BrNO₄, underscores its potential in medicinal chemistry and material science. With the growing demand for high-purity intermediates, Methyl 4-bromo-2-methyl-6-nitrobenzoate is often discussed in forums exploring "nitroaromatic compounds in drug discovery" or "halogenated benzoates applications." Its stability under controlled conditions makes it suitable for multi-step organic reactions, a topic frequently queried in AI-driven research platforms.

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From a technical perspective, the compound's melting point, solubility, and spectroscopic data (e.g., NMR, IR) are critical for quality control. Laboratories often seek "analytical methods for CAS 1807109-77-8" or "spectral libraries for Methyl 4-bromo-2-methyl-6-nitrobenzoate," emphasizing the need for standardized characterization protocols.

In conclusion, Methyl 4-bromo-2-methyl-6-nitrobenzoate (CAS No. 1807109-77-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceutical intermediates, crop protection, and material engineering, making it a compound of enduring interest to researchers and industries alike.